Cas no 79570-19-7 (5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate)

• Product Name: 5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate
• CAS No: 79570-19-7
• MF: C₁₅H₁₆BrN₅O₆
• MW: 442.221442222595
• CID: 1797514
• PubChem ID: 54405
• Update Time: 2025-10-31

5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate Chemical and Physical Properties

Names and Identifiers

• brimonidine tartrate
• 5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate
• AGN-190342-LF
• UK-14304-18
• Alphagan P
• Alphagan
• 5-Bromo-N-(4,5-dihydro-1H-imidazol-2-yl)-6-quinoxalinamine D-tartrate
• BRIMONIDINE-D-TARTRATE
• brimonidine Purite
• BRIMONIDINE TARTRATE (EP MONOGRAPH)
• BRIMONIDINE TARTRATE [JAN]
• Brimonidine tartarate
• BRIMONIDINE TARTRATE 0.25% / POTASSIUM AZELOYL DIGLYCINATE 8%
• BRIMONIDINE TARTRATE [EP MONOGRAPH]
• UK 14,304 (tartrate)
• 6-Quinoxalinamine, 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)-, (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1)
• Qoliana
• LUMIFY Redness Reliever Eye Drops
• 70359-46-5
• AGN 190342LF
• 5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate (1:1)
• CD-07805/47
• MFCD07773072
• DTXSID70911371
• (2R,3R)-2,3-dihydroxybutanedioic acid; 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
• 79570-19-7
• CCG-221278
• Brimonidinne tartrate
• 5-bromo-N-
• Brimonidine tartrate (JAN/USAN)
• mirvaso
• BRIMONIDINE TARTRATE [WHO-DD]
• UNII-4S9CL2DY2H
• BRIMONIDINE TARTRATE (USP-RS)
• AGN-190342LF
• Brimonidine tartrate [USAN]
• 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine;(2R,3R)-2,3-dihydroxybutanedioic acid
• HY-B0659A
• BRIMONIDINE TARTRATE COMPONENT OF COMBIGAN
• 6-Quinoxalinamine, 5-Bromo-N-(4,5-dihydro-1H-imidazol-2-yl)-,(2R,3R)-2,3-dihydroxybutanedioate(1:1)
• CS-4496
• (4,5-Bihydro-1H-imidazol-2-yl)quinoxalin-6-amine L-tartrate
• 5-Bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine(2R,3R)-2,3-dihydroxysuccinate
• CD07805/47
• BRIMONIDINE TARTRATE [MART.]
• Brimonidine Tartrate ophthalmic solution, 0.15%
• AGN 190342-LF
• 5-Bromo-N-(4,5-dihydro-1H-imidazol-2-yl) quinoxalin-6-amine tartrate
• QZHBYNSSDLTCRG-LREBCSMRSA-N
• BRIMONIDINE TARTRATE [VANDF]
• 5-Bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine mono-(2R,3R)-tartrate
• SCHEMBL265607
• BRIMONIDINE D-TARTRATE [MI]
• (5-Bromo-quinoxalin-6-yl)-(4,5-dihydro-1h-imidazol-2-yl)-amine L-tartrate
• BRIMONIDINE TARTRATE [USP MONOGRAPH]
• OCU-300
• DTXCID501340408
• Cd-07805
• BRIMONIDINE TARTRATE (MART.)
• BRIMONIDINE TARTRATE COMPONENT OF SIMBRINZA
• AS-18083
• Brimonidine L-Tartrate
• 4S9CL2DY2H
• Brimonidine tartrate [USAN:JAN]
• EX-A5415A
• HMS3715P18
• D02076
• BRIMONIDINE TARTRATE [USP-RS]
• AKOS016845265
• Alphagan (TN)
• OCU300
• BRIMONIDINE TARTRATE (USP MONOGRAPH)
• 109826-56-4
• UK-1430418
• SIMBRINZA COMPONENT BRIMONIDINE TARTRATE
• Alphagan-P
• BRIMONIDINE TARTRATE [ORANGE BOOK]
• Lumify
• Brominide tartrate
• 6-Quinoxalinamine, 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1)
• 5-Bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine (2R,3R)-2,3-dihydroxysuccinate
• CHEMBL1200389
• Bromoxidine tartrate
• COMBIGAN COMPONENT BRIMONIDINE TARTRATE
• L(+)-TARTARIC ACID; BRIMONIDINE

• Inchi： 1S/C11H10BrN5.C4H6O6/c12-9-7(17-11-15-5-6-16-11)1-2-8-10(9)14-4-3-13-8;5-1(3(7)8)2(6)4(9)10/h1-4H,5-6H2,(H2,15,16,17);1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
• InChI Key： QZHBYNSSDLTCRG-LREBCSMRSA-N
• SMILES： BrC1C2C(C=CC=1NC1=NCCN1)=NC=CN=2.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 441.02840g/mol
• Monoisotopic Mass: 441.02840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų

Additional information on 5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate

Research Update on 5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate (CAS: 79570-19-7)

The compound 5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate (CAS: 79570-19-7) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This quinoxaline derivative, characterized by its bromo-substituted quinoxaline core and imidazolinylamino side chain, has shown promising biological activities in recent studies.

Recent investigations have focused on the compound's mechanism of action as a potential kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective inhibition of specific tyrosine kinases involved in oncogenic signaling pathways. The D-tartrate salt formulation was found to significantly improve the compound's solubility and bioavailability compared to the free base form, making it more suitable for in vivo studies.

Structural-activity relationship (SAR) studies have revealed that the bromine substitution at the 5-position and the imidazolinylamino group at the 6-position are critical for maintaining the compound's biological activity. X-ray crystallography studies have provided insights into the compound's binding mode with target proteins, showing a unique interaction pattern that differs from classical kinase inhibitors.

In preclinical models, 5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate has shown promising results in inhibiting tumor growth in various cancer cell lines, particularly those with dysregulated kinase signaling pathways. Recent data presented at the 2024 American Association for Cancer Research annual meeting indicated significant tumor growth inhibition in xenograft models with minimal toxicity at therapeutic doses.

The compound's potential extends beyond oncology, with emerging research suggesting possible applications in neurological disorders. A 2024 study in Neuropharmacology reported its neuroprotective effects in cellular models of neurodegenerative diseases, possibly through modulation of oxidative stress pathways.

Current challenges in the development of this compound include optimizing its pharmacokinetic profile and further improving target selectivity. Several research groups are actively working on derivative compounds to address these limitations while maintaining the core pharmacophore structure.

From a chemical synthesis perspective, recent advances have improved the yield and purity of 5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate. A 2023 publication in Organic Process Research & Development described a more efficient synthetic route that reduces the number of steps and improves overall yield by approximately 30% compared to previous methods.

Future research directions for this compound include combination therapy studies with existing anticancer agents, further investigation of its mechanism of action, and development of more potent analogs. The compound's unique structural features continue to make it an interesting subject for both medicinal chemistry and chemical biology research.